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Introduction
Ammonium cobalt(II) sulfate hexahydrate ((NH₄)₂Co(SO₄)₂·6H₂O) is a double salt belonging to

the Tutton's salt family.[1][2] These compounds are notable for their isomorphous series, where

different divalent metals can be substituted into the crystal lattice, allowing for systematic

studies of physical properties.[3][4] In solid-state physics, ammonium cobalt sulfate serves as a

model system for investigating paramagnetism, low-temperature phase transitions, and the

influence of crystal structure on physical properties. Its well-defined monoclinic crystal structure

and the presence of the Jahn-Teller active Co²⁺ ion make it a subject of interest for studies in

magnetism and crystallography.[3]

These notes provide an overview of the key applications and experimental protocols relevant to

the use of ammonium cobalt sulfate in solid-state physics research.

Data Presentation: Physical and Chemical
Properties
Quantitative data for ammonium cobalt(II) sulfate hexahydrate are summarized below.

Table 1: General Physical and Chemical Properties
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Property Value Citations

Chemical Formula (NH₄)₂Co(SO₄)₂·6H₂O [5]

Molar Mass 395.23 g/mol [5][6]

Appearance Pink to red crystalline solid [6]

Density 1.902 g/mL at 25 °C [5][6]

Melting Point 120 °C (decomposes) [6]

Solubility
Soluble in water, insoluble in

alcohol

Table 2: Crystallographic Data

Property Value Citations

Crystal System Monoclinic [2][3]

Space Group P2₁/a [2][3]

Lattice Parameters
a = 9.23 Å, b = 12.49 Å, c =

6.23 Å

β = 106.9°

Unit Cell Volume 687.2 Å³

Formulas per Unit Cell (Z) 2 [3]

Table 3: Magnetic and Dielectric Properties
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Property Value Notes Citations

Magnetic Behavior Paramagnetic

The material follows

the Weiss law (χ(T +

Δ) = C) at

temperatures down to

approximately 70 K.

Weiss Constant (Δ) 22

This value is from

historical data and

may require re-

evaluation with

modern

magnetometry

techniques.

Magneton Number 24.75
This value is from

historical data.

Dielectric Constant (k)

Data not readily

available in the

literature.

The dielectric constant

can be determined

experimentally. See

Protocol 3 for the

methodology.

Experimental Protocols
Protocol 1: Synthesis of Ammonium Cobalt Sulfate
Single Crystals
This protocol details the slow evaporation method for growing high-quality single crystals of

(NH₄)₂Co(SO₄)₂·6H₂O.

Materials:

Cobalt(II) sulfate heptahydrate (CoSO₄·7H₂O)

Ammonium sulfate ((NH₄)₂SO₄)
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Deionized water

Beakers

Stirring hot plate

Filter paper

Petri dish or crystallizing dish

Nylon thread

Procedure:

Solution Preparation: Prepare a saturated aqueous solution by dissolving stoichiometric

amounts of cobalt(II) sulfate heptahydrate and ammonium sulfate in deionized water. A

common ratio is 93g of CoSO₄·7H₂O and 46.5g of (NH₄)₂SO₄ in approximately 400 mL of hot

water.

Dissolution: Gently heat the solution on a stirring hot plate to ensure complete dissolution of

the salts. Do not boil the solution.

Filtration: Filter the hot, saturated solution through filter paper to remove any insoluble

impurities.

Crystallization: Cover the beaker with perforated parafilm or filter paper to allow for slow

evaporation at room temperature, away from vibrations and direct sunlight.

Seed Crystal Selection: After a few days, small seed crystals will form at the bottom of the

beaker. Select a well-formed, transparent crystal.

Crystal Growth: Tie the selected seed crystal to a nylon thread and suspend it in the filtered

mother liquor.

Harvesting: Allow the crystal to grow for several days to weeks, depending on the desired

size. Once the desired size is achieved, carefully remove the crystal from the solution and

dry it with a lint-free cloth.
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Protocol 2: Structural Characterization by Single-Crystal
X-ray Diffraction (XRD)
This protocol outlines the steps for determining the crystal structure of a synthesized crystal.

Equipment:

Single-crystal X-ray diffractometer

Goniometer head

Microscope

Procedure:

Crystal Selection and Mounting: Select a small, high-quality single crystal (typically < 0.5 mm

in all dimensions) with sharp edges and no visible defects. Mount the crystal on a

goniometer head using a suitable adhesive or oil.

Data Collection:

Mount the goniometer head onto the diffractometer.

Center the crystal in the X-ray beam.

Perform an initial set of scans to determine the unit cell parameters and crystal system.

Set up a data collection strategy to measure the intensities of a large number of reflections

over a wide range of diffraction angles (2θ). Data is typically collected at a controlled

temperature (e.g., 100 K or 298 K).

Data Reduction:

Integrate the raw diffraction images to obtain the intensity and position of each reflection.

Apply corrections for factors such as Lorentz polarization, absorption, and crystal decay.

Structure Solution and Refinement:
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Use direct methods or Patterson methods to determine the initial positions of the atoms

(the structural model).

Refine the structural model against the experimental data using least-squares methods.

This process adjusts atomic positions, and thermal displacement parameters to minimize

the difference between the observed and calculated structure factors.

The final refined structure will provide precise bond lengths, bond angles, and

crystallographic information as presented in Table 2.

Protocol 3: Measurement of Magnetic and Dielectric
Properties
A. Magnetic Susceptibility Measurement

Equipment:

Superconducting Quantum Interference Device (SQUID) magnetometer or Vibrating Sample

Magnetometer (VSM)

Procedure:

Sample Preparation: Select a high-quality single crystal or prepare a powdered sample of

known mass.

Measurement:

Mount the sample in a sample holder (e.g., a gelatin capsule or a straw).

Measure the magnetic moment as a function of temperature (typically from 2 K to 300 K)

under a constant applied magnetic field (e.g., 1000 Oe).

Measure the magnetic moment as a function of the applied magnetic field at a constant

low temperature (e.g., 2 K).

Data Analysis:

Calculate the magnetic susceptibility (χ) from the measured magnetic moment.
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Plot the inverse magnetic susceptibility (1/χ) versus temperature (T).

Fit the linear portion of the curve to the Curie-Weiss law, 1/χ = (T - θ)/C, to determine the

Weiss constant (θ) and the Curie constant (C).

B. Dielectric Constant Measurement

Equipment:

LCR meter

Parallel plate capacitor fixture

Temperature-controlled chamber

Procedure:

Sample Preparation:

Select a single crystal with parallel and flat opposite faces.

Apply a conductive material (e.g., silver paint) to the two parallel faces to act as

electrodes.

Measure the thickness (d) and area (A) of the crystal.

Measurement:

Place the prepared crystal between the electrodes of the parallel plate capacitor fixture

inside the temperature-controlled chamber.

Measure the capacitance (C) of the sample as a function of frequency (e.g., 1 kHz to 1

MHz) at various temperatures.

Data Analysis:

Calculate the dielectric constant (k or εᵣ) using the formula for a parallel plate capacitor: k

= (C * d) / (ε₀ * A), where ε₀ is the permittivity of free space (8.854 x 10⁻¹² F/m).
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Analyze the frequency and temperature dependence of the dielectric constant and

dielectric loss (tan δ) to understand the polarization mechanisms in the material.

Visualizations
Caption: Experimental workflow for ammonium cobalt sulfate.

Caption: Structure-property relationships in ammonium cobalt sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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